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An In-depth Technical Guide to (2-(Methacryloyloxy)ethyl)trimethylammonium chloride

Introduction

(2-(Methacryloyloxy)ethyl)trimethylammonium chloride (METAC) is a cationic quaternary
ammonium monomer with significant applications across various scientific and industrial fields.
[1][2] Its unique molecular structure, featuring a polymerizable methacrylate group and a
permanently charged trimethylammonium group, allows for the synthesis of functional polymers
with tailored properties.[1][2] This guide provides a comprehensive overview of METAC,
focusing on its chemical and physical properties, synthesis and polymerization protocols, and
its applications in research and drug development for an audience of researchers, scientists,
and drug development professionals.

Chemical and Physical Properties

METAC is a water-soluble compound characterized by its cationic nature.[1] The quantitative
properties of METAC are summarized in the table below, providing a consolidated reference for
laboratory use.
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Property

Value

Molecular Weight

207.70 g/mol [1][2][3][41[5][6]

Molecular Formula

CoH1sCINO2[1][3][4]

CAS Number

5039-78-1[1][4][6]

IUPAC Name

trimethyl-[2-(2-methylprop-2-

enoyloxy)ethyllazanium;chloride[1][3]

Physical State

Liquid[3][7]

Density

1.105 g/mL at 25°C[1]

Refractive Index

N20/D = 1.466 - 1.469[1]

Viscosity 50 cP at 23°CJ[1]
Melting Point -25 °C[7]
Boiling Point >100 °C[7]

Monoisotopic Mass

207.102606 Da[1][3]

Synthesis and Polymerization

The synthesis of METAC typically involves the reaction of ethylene glycol, methacrylic acid, and

trimethylamine.[1] The resulting monomer is highly reactive and readily undergoes free radical

polymerization to form poly[(2-methacryloyloxy)ethyl]trimethylammonium chloride (PMETAC).

[1] Controlled radical polymerization techniques, such as Atom Transfer Radical Polymerization

(ATRP), are often employed to produce well-defined polymers with narrow molecular weight

distributions.[1][8]
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General Synthesis and Polymerization Workflow of PMETAC

Monomer Synthesis

Ethylene Glycol Methacrylic Acid Trimethylamine

Acid-catalyzed
Esterification & Quaternization

(2-(Methacryloyloxy)ethyl)
trimethylammonium chloride
(METAC)

Controlled Radical Polymerization (ATRP)

Initiator Catalyst System Solvent
(e.g., Ethyl 2-bromoisobutylate) (e.g., CuBr/bpy) (e.g., TFE, Water/Alcohol)

Atom Transfer Radical Polymerization (ATRP)

Poly(METAC)
(Well-defined cationic polymer)
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Key Application Areas of METAC in Biomedical and Drug Development

Antimicrobial Applications Drug &|Gene Delivery Biomaterials & Tissue Engineering

Drug Delivery Systems
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy (2-(Methacryloyloxy)ethyl)trimethylammonium chloride | 5039-78-1 [smolecule.com]

2. (2-(Methacryloyloxy)ethyl)trimethylammonium chloride | 5039-78-1 | Benchchem
[benchchem.com]

3. (2-(Methacryloyloxy)ethyl)trimethylammonium chloride | COH18CINO2 | CID 78738 -
PubChem [pubchem.ncbi.nlm.nih.gov]

4. scbt.com [scbt.com]

5. medchemexpress.com [medchemexpress.com]

6. (2-(Methacryloyloxy)ethyl)trimethylammonium chloride | SIELC Technologies [sielc.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1222373?utm_src=pdf-body-img
https://www.benchchem.com/product/b1222373?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s605415
https://www.benchchem.com/product/b1222373
https://www.benchchem.com/product/b1222373
https://pubchem.ncbi.nlm.nih.gov/compound/78738
https://pubchem.ncbi.nlm.nih.gov/compound/78738
https://www.scbt.com/p/2-methacryloyloxy-ethyltrimethylammonium-chloride-5039-78-1
https://www.medchemexpress.com/2-methacryloyloxy-ethyl-trimethylammonium-chloride.html
https://sielc.com/2-methacryloyloxyethyltrimethylammonium-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 7. echemi.com [echemi.com]
e 8. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [(2-(Methacryloyloxy)ethyl)trimethylammonium chloride
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222373#2-methacryloyloxy-ethyl-
trimethylammonium-chloride-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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